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Compound of Interest

Compound Name: 1-Aminocyclopropanecarbonitrile

Cat. No.: B178393

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical information for the handling and disposal
of 1-Aminocyclopropanecarbonitrile, a critical reagent for researchers, scientists, and drug
development professionals. Adherence to these guidelines is paramount to ensure personal
safety and minimize environmental impact.

Hazard Identification and Classification

1-Aminocyclopropanecarbonitrile and its hydrochloride salt are hazardous substances
requiring careful handling. The Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals provides the following hazard identification:
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Hazard Class Hazard Statement Signal Word Pictogram
Acute Toxicity, Oral H301: Toxic if
Danger
(Category 3) swallowed
Skin Irritation H315: Causes skin )
o Warning |
(Category 2) irritation
Eye Irritation H319: Causes serious ]
S Warning |
(Category 2A) eye irritation
Skin Sensitization H317: May cause an ]
T _ Warning |
(Category 1) allergic skin reaction
Specific Target Organ

Toxicity - Single
H335: May cause ]
Exposure (Category ) o Warning
respiratory irritation

3), Respiratory
System

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 1-
Aminocyclopropanecarbonitrile. The following table outlines the required PPE:
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Body Part Required PPE Specifications

Nitrile gloves are
recommended. Ensure gloves
) ) are inspected for integrity
Hands Chemical-resistant gloves
before each use. For
prolonged contact, consider

double-gloving.

Safety glasses with side

shields or safety goggles. A Must meet ANSI Z87.1
Eyes/Face — .
face shield is required when standards.
there is a risk of splashing.
Fully buttoned, long-sleeved
Body Laboratory coat
lab coat.
Required when handling the
powder outside of a certified
chemical fume hood or if dust
) ] is generated. A dust mask may
Respiratory NIOSH-approved respirator

be sufficient for weighing small
quantities in a well-ventilated
area, but a risk assessment

should be performed.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedure for weighing and dissolving solid 1-
Aminocyclopropanecarbonitrile.

Preparation

o Designated Area: All work with 1-Aminocyclopropanecarbonitrile must be conducted in a
designated area within a certified chemical fume hood.

» Gather Materials: Assemble all necessary equipment and reagents before starting, including
the chemical, solvent, glassware, spatulas, and waste containers.
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e Don PPE: Put on all required personal protective equipment as outlined in Section 2.

Weighing the Compound

o Tare Balance: Place a clean, dry weighing vessel on the analytical balance and tare it.

e Dispense Solid: Carefully dispense the desired amount of 1-
Aminocyclopropanecarbonitrile into the weighing vessel using a clean spatula. Avoid
generating dust.

e Record Weight: Record the exact weight of the compound.

o Clean Up: Immediately clean any spills on the balance with a soft brush and dispose of the
residue as hazardous waste.

Dissolving the Compound

o Transfer to Glassware: Carefully transfer the weighed solid to the appropriate glassware
(e.g., beaker, flask).

e Add Solvent: Slowly add the desired solvent to the glassware, stirring gently to facilitate
dissolution.

o Ensure Complete Dissolution: Continue stirring until the solid is completely dissolved.

Disposal Plan

Proper disposal of 1-Aminocyclopropanecarbonitrile and associated waste is crucial to
prevent contamination.
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Waste Type

Disposal Procedure

Unused/Excess Solid

Collect in a clearly labeled, sealed container for
hazardous waste. Do not mix with other waste

streams unless compatibility is confirmed.

Contaminated Solutions

Collect in a labeled, sealed container for liquid

hazardous waste.

Contaminated PPE (Gloves, etc.)

Place in a designated hazardous waste bag.

Empty Containers

Triple rinse the container with a suitable solvent.
The rinsate should be collected and disposed of
as liquid hazardous waste. Deface the label on
the empty container before discarding it in the

appropriate solid waste stream.[1]

All waste must be disposed of through an approved hazardous waste disposal program,

following all local, state, and federal regulations.[2][3]

Emergency Procedures
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Emergency Situation

Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Spill

Evacuate the area. Wear appropriate PPE,
including respiratory protection. For small spills,
absorb the material with an inert absorbent
(e.g., vermiculite, sand) and place it in a sealed
container for hazardous waste disposal. For
large spills, contact your institution's
environmental health and safety department. Do
not allow the material to enter drains or

waterways.[2]

Experimental Workflow and Safety Diagram

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://aksci.com/sds/5292CC_SDS.pdf
https://aksci.com/sds/5292CC_SDS.pdf
https://aksci.com/sds/5292CC_SDS.pdf
https://aksci.com/sds/5292CC_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Handling

Weigh Compound

Preparation

Designate Work Area
(Fume Hood)

Gather Materials

Don PPE

Dispose of Solid Waste

Dispose of Liquid Waste

Dispose of Contaminated PPE

« D]

L 2

Spill Response

I
|
|
i otential Exposure
|
I
Dissolve Compound iPotential Spill

|

L

Potential Spill |
| 1
]
Disposal | : Emergency

| v

|

I

Exposure Response

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Aminocyclopropanecarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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equipment-for-handling-1-aminocyclopropanecarbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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